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Compound of Interest

Compound Name: 1-chloro-4-(sulfinylamino)benzene

Cat. No.: B085061 Get Quote

Essential Safety and Handling Guide for 1-
chloro-4-(sulfinylamino)benzene
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of 1-chloro-4-(sulfinylamino)benzene (CAS No. 13165-68-9) in a laboratory setting.

Due to the limited availability of a specific Safety Data Sheet (SDS) for this compound, the

following recommendations are based on best practices for handling structurally similar and

potentially hazardous chemicals.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 1-chloro-4-(sulfinylamino)benzene, a comprehensive approach to personal

protection is critical to minimize exposure and ensure a safe laboratory environment. The

following PPE is mandatory:

Eye and Face Protection: Wear chemical safety goggles conforming to EN 166 or NIOSH

standards.[1][2][3] In situations with a risk of splashing, a face shield should be worn in

addition to goggles.[1][4]

Skin Protection:
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Gloves: Chemical-resistant gloves are required.[2][5] Given the aromatic and chlorinated

nature of the compound, nitrile or neoprene gloves are recommended.[4] Always inspect

gloves for integrity before use and practice proper removal techniques to avoid skin

contact.[2]

Lab Coat/Protective Clothing: A flame-retardant and chemical-resistant lab coat or

coveralls should be worn to protect against splashes and contamination.[2][5]

Respiratory Protection: All handling of 1-chloro-4-(sulfinylamino)benzene should be

conducted in a certified chemical fume hood to minimize inhalation of vapors or aerosols.[6]

If engineering controls are not sufficient or in the case of a spill, a NIOSH-approved

respirator with appropriate cartridges for organic vapors should be used.[1][5]

Operational Plan for Safe Handling
A systematic approach to handling this compound is crucial for maintaining a safe laboratory

environment.

1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is used for all manipulations of the

compound.

Verify that safety showers and eyewash stations are readily accessible and in good working

order.[2][7]

Keep the container of 1-chloro-4-(sulfinylamino)benzene tightly closed when not in use

and store it in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[7][8]

2. Handling Procedures:

Before use, allow the container to reach room temperature to prevent moisture

condensation.

Carefully open the container in the fume hood.

Use compatible labware (e.g., glass, PTFE) for transfers and reactions.
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Avoid generating dust or aerosols. If the compound is a solid, handle it with care to prevent

airborne dispersal.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[7]

3. Spill and Emergency Procedures:

In case of a spill, evacuate the immediate area and alert colleagues.

If the spill is small and you are trained to handle it, wear appropriate PPE and contain the

spill with an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

For large spills or if you are unsure how to proceed, contact your institution's environmental

health and safety (EHS) department.

Disposal Plan
Proper disposal of 1-chloro-4-(sulfinylamino)benzene and its contaminated waste is

essential to protect the environment and comply with regulations.

Waste Collection: All waste containing 1-chloro-4-(sulfinylamino)benzene, including

contaminated labware, gloves, and absorbent materials, must be collected in a clearly

labeled, sealed, and chemical-resistant container.

Waste Segregation: Do not mix this waste with other waste streams unless specifically

instructed to do so by your EHS department.

Disposal Route: The waste must be disposed of as hazardous chemical waste through your

institution's EHS program.[9] Do not dispose of this compound down the drain or in regular

trash.[10]

Quantitative Data Summary
Due to the lack of a specific Safety Data Sheet for 1-chloro-4-(sulfinylamino)benzene,

quantitative data such as occupational exposure limits (OELs), toxicity values (LD50/LC50),
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and specific physical properties are not readily available. In the absence of this data, it is

prudent to handle the compound with a high degree of caution, assuming it to be hazardous.

Parameter Value Source

Occupational Exposure Limit

(OEL)
Not Established -

LD50/LC50 Not Available -

Boiling Point No data available [11]

Molecular Weight 173.61 g/mol [11]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of 1-chloro-4-
(sulfinylamino)benzene in a laboratory setting.
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Caption: Workflow for Safe Handling of 1-chloro-4-(sulfinylamino)benzene.
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This guidance is intended to supplement, not replace, your institution's specific safety protocols

and the professional judgment of trained laboratory personnel. Always consult with your EHS

department for any questions or concerns regarding the handling of this or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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